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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B054325

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and
toxicological profile of pentaethylene glycol (CAS No. 4792-15-8). The information is intended
to support researchers, scientists, and drug development professionals in the safe application
and management of this compound in a laboratory setting. All quantitative data is summarized
for clarity, and relevant experimental methodologies are detailed.

Chemical Identification and Physicochemical
Properties

Pentaethylene glycol is a member of the polyethylene glycol (PEG) family, characterized by
five ethylene glycol units.[1] It is a colorless, odorless, and slightly viscous liquid that is miscible
with water.[1][2] Its properties make it a useful synthetic intermediate and solvent in various
research and development applications.[2][3]

Table 1: Physicochemical Properties of Pentaethylene Glycol
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Property Value Reference(s)
CAS Number 4792-15-8

Molecular Formula C10H2206

Molecular Weight 238.28 g/mol

Appearance Clear, colorless to yellow liquid

Melting Point -8.6°C

Boiling Point 184°C @ 2 mmHg

Flash Point >110°C (>230°F)

Density 1.126 g/mL at 25°C

Vapor Pressure

1.68E-06 mmHg at 25°C

Water Solubility

Miscible

Refractive Index

n20/D 1.462

Stability

Stable under normal
conditions. Incompatible with

strong oxidizing agents, acid

chlorides, and acid anhydrides.

Toxicological Profile and Hazard Identification

Pentaethylene glycol is classified as an irritant. The primary hazards are irritation to the skin,
eyes, and respiratory system upon direct contact or inhalation. As part of the broader ethylene
glycols category, its potential for systemic, reproductive, and developmental toxicity is noted to
decrease as molecular weight increases. Effects observed in animal studies, such as renal
toxicity with lower molecular weight glycols, are not expected with pentaethylene glycol.

Table 2: Toxicological Summary of Pentaethylene Glycol
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Classification &

Endpoint Result Precautionary Reference(s)
Statements
LD50: Not available.
o Estimated to be -
Acute Oral Toxicity Not Classified
>2000 mg/kg/day
(rat).
May be harmful if
Acute Dermal Toxicity ~ absorbed through the Not Classified
skin.
Acute Inhalation May be harmful if N
o ) Not Classified
Toxicity inhaled.
GHS: H315 - Causes
skin irritation. P-
Skin Statements: P264,

Corrosion/Irritation

Causes skin irritation.

P280, P302+P352,
P332+P317,
P362+P364.

Serious Eye

Damage/Irritation

Causes serious eye
irritation.

GHS: H319 - Causes
serious eye irritation.
P-Statements: P280,
P305+P351+P338,
P337+P317.

Respiratory Irritation

May cause respiratory

GHS: H335 - May
cause respiratory
irritation. P-

irritation. Statements: P261,
P271, P304+P340,
P319.
Repeated Dose NOAEL >2000 Not Classified
Toxicity mg/kg/day (oral, rat).
Causes liver and male
reproductive effects in
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26-week intermittent

oral studies of rats.

Not listed by ACGIH,
Carcinogenicity IARC, NTP, or CA Not Classified
Prop 65.

Safe Handling, Storage, and Exposure Controls

Proper handling and storage are critical to minimize risks associated with pentaethylene
glycol.

Handling

e Avoid contact with skin and eyes.

e Avoid breathing vapor, mist, or gas.

e Use only in well-ventilated areas, such as a chemical fume hood.
e Wash hands and any exposed skin thoroughly after handling.

o Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.

Storage

o Store in a cool, dry, well-ventilated place.
o Keep containers tightly closed when not in use.
» Store away from heat and sources of ignition.

e Agqueous solutions of polyethylene glycols are generally stable, but aging can be accelerated
by heat, light, and oxygen. For long-term stability of solutions, consider storing refrigerated or
frozen and purging containers with an inert gas like argon.
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Exposure Controls and Personal Protective Equipment
(PPE)
o Engineering Controls: Facilities must be equipped with an eyewash station and a safety

shower. Use adequate ventilation to maintain low airborne concentrations.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.

First Aid and Accidental Release Measures
First Aid Procedures

Immediate medical attention is recommended in all cases of significant exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing all contaminated clothing and shoes.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Get medical aid. Wash mouth out with water. Do not induce vomiting.
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Exposure Event Immediate Response Assessment & Action Information

Chemical Exposure Decontaminate
REMIDIENEFIDEIED | (Flush Skin/Eyes, Fresh Air)

(Skin, Eyes, Inhalation, Ingestion)

Click to download full resolution via product page

Caption: General workflow for first aid response to chemical exposure.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment as specified in
Section 3.3. Evacuate unnecessary personnel from the area.

e Environmental Precautions: Prevent spills from entering drains, sewers, or waterways.

o Containment and Cleanup: Absorb the spill with an inert material such as sand, earth, or
vermiculite. Place the absorbed material into a suitable, labeled container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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